Cas no 4692-99-3 (6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

• Product Name: 6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CAS No: 4692-99-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD06809783
• CID: 331706
• Update Time: 2025-04-19

6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione
• 2H-3,1-Benzoxazine-2,4(1H)-dione,6-methyl-
• 5-Methylisatoic anhydride
• 6-METHYL ISATINIC ANHYDRIDE
• 6-Methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• 6-Methyl-isatoic anhydride
• 5-Methyl-1H-benzo[d][1,3]oxazine-2,4-dione
• 6-methyl-1H-3,1-benzoxazine-2,4-dione
• 6-methyl-1H-3,1-benzoxazine-2,4-quinone
• 6-Methyl-2H-3,1-benzoxazine-2,4(1H)-dione
• 6-methyl-4H-3,1-benzoxazine-2,4(1H)-dione
• 6-METHYLISATIN
• 6-Methylisatoic anhydride
• BUTTPARK 148 7-03
• 6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

• MDL： MFCD06809783
• Inchi： 1S/C9H7NO3/c1-5-2-3-7-6(4-5)8(11)13-9(12)10-7/h2-4H,1H3,(H,10,12)
• InChI Key： IIXZSGIPOINDJO-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(C)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 392.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 118.13000
• LogP: 2.44880

6-methyl-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines